Cas no 4206-59-1 (1,3-Propanediol, 1,2-bis(4-hydroxy-3-methoxyphenyl)-)

• Product Name: 1,3-Propanediol, 1,2-bis(4-hydroxy-3-methoxyphenyl)-
• CAS No: 4206-59-1
• MF: C₁₇H₂₀O₆
• MW: 320.337105751038
• CID: 324294
• PubChem ID: 6426042
• Update Time: 2025-04-19

1,3-Propanediol, 1,2-bis(4-hydroxy-3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 1,2-bis(4-hydroxy-3-methoxyphenyl)-
• 1,2-bis(4-hydroxy-3-methoxyphenyl)propane-1,3-diol
• DTXSID30423768
• AC1O511L
• bmse010100
• DFUOJBWSSSODTR-UHFFFAOYSA-N
• SCHEMBL24740779
• Q27159217
• 1,2-diguaiacylpropane-1,3-diol
• CTK1D3457
• 1,2-bis(4-hydroxy-3-methoxy-phenyl)propane-1,3-diol
• 1,2-bis(4-hydroxy-3-methoxyphenyl)-propane-1,3-diol
• 1-(4-Hydroxy-3-methoxyphenyl)-1,3-dihydroxy-2-(2-methoxyphenoxy)-propan
• 4206-59-1
• CHEBI:86530

• Inchi： 1S/C17H20O6/c1-22-15-7-10(3-5-13(15)19)12(9-18)17(21)11-4-6-14(20)16(8-11)23-2/h3-8,12,17-21H,9H2,1-2H3
• InChI Key： DFUOJBWSSSODTR-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)OC)O)C(CO)C1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 320.126
• Monoisotopic Mass: 320.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• PSA: 99.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes